Cas no 224173-50-6 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid
• CAS No: 224173-50-6
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 2663348
• Update Time: 2025-05-20

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• N-FMOC-3-(PYRAZOL-1-YL)-DL-ALANINE
• DL-N-FMOC-3-PYRAZOL-1-YL-ALANINE
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid

• Inchi： 1S/C21H19N3O4/c25-20(26)19(12-24-11-5-10-22-24)23-21(27)28-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,23,27)(H,25,26)
• InChI Key： LFIMKADLAIDVGC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=CC=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 550
• Topological Polar Surface Area: 93.4

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid

Recent Advances in the Study of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid (CAS: 224173-50-6)

The compound 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid (CAS: 224173-50-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and peptide synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications in therapeutic development.

Recent studies have highlighted the role of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid as a versatile building block in solid-phase peptide synthesis (SPPS). Its Fmoc-protected amino acid derivative facilitates the incorporation of pyrazole-containing side chains into peptide sequences, which is critical for modulating peptide stability and bioactivity. Researchers have optimized synthetic protocols to improve the yield and purity of this compound, enabling its broader use in combinatorial chemistry and high-throughput screening.

In the context of drug discovery, 224173-50-6 has been investigated as a key intermediate in the development of kinase inhibitors. The pyrazole moiety of this compound exhibits strong binding affinity to ATP-binding sites of various kinases, making it a promising scaffold for designing targeted therapies. Recent in vitro studies have demonstrated its efficacy in inhibiting aberrant signaling pathways associated with cancer and inflammatory diseases, with several derivatives showing nanomolar potency against specific kinase targets.

Structural-activity relationship (SAR) studies have further elucidated the importance of the Fmoc-protected amino acid group in maintaining the compound's solubility and cellular permeability. Modifications to the pyrazole ring have also been explored to enhance selectivity and reduce off-target effects. These findings have paved the way for the development of next-generation therapeutics with improved pharmacokinetic profiles.

Beyond its applications in small-molecule drug development, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid has shown promise in the field of bioconjugation. Its reactive carboxyl group allows for efficient coupling to biomolecules such as antibodies and proteins, enabling the creation of novel drug conjugates and diagnostic probes. Recent advancements in click chemistry have further expanded its utility in creating complex bioconjugates with precise control over stoichiometry and orientation.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of 224173-50-6 derivatives in neurodegenerative diseases and metabolic disorders. Preliminary data suggest that these compounds may modulate key enzymes involved in disease pathogenesis, opening new avenues for intervention. Additionally, efforts are underway to develop greener synthetic routes for this compound, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In conclusion, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid (CAS: 224173-50-6) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique structural features and diverse applications continue to inspire innovative research across multiple therapeutic areas. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.